![molecular formula C23H16N4O3S B2973732 N-(2-methyl-1-phenylbenzimidazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide CAS No. 392325-61-0](/img/structure/B2973732.png)
N-(2-methyl-1-phenylbenzimidazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of MNBC involves several steps, including condensation reactions, cyclization, and functional group modifications. Researchers have reported various synthetic routes, but a common approach involves the condensation of 2-methyl-1-phenylbenzimidazole with 5-nitro-1-benzothiophene-2-carboxylic acid. The resulting MNBC compound is then purified and characterized .
Molecular Structure Analysis
MNBC’s molecular formula is C~24~H~15~N~3~O~3~S~2~ , and its structure comprises fused benzimidazole and benzothiophene rings. The nitro group and carboxamide functionality contribute to its overall properties. The compound’s three-dimensional arrangement influences its biological activity .
Chemical Reactions Analysis
MNBC can undergo various chemical transformations, including reduction, oxidation, and substitution reactions. Researchers have explored its reactivity with different reagents to modify its structure and enhance its properties. Investigating its reactivity with nucleophiles and electrophiles provides insights into potential applications .
Physical And Chemical Properties Analysis
Mechanism of Action
MNBC’s mechanism of action remains an active area of research. It likely interacts with specific cellular targets, affecting biological pathways. Preliminary studies suggest that MNBC may exhibit anti-inflammatory, antioxidant, or anticancer properties. Further investigations are needed to elucidate its precise mode of action .
Safety and Hazards
properties
IUPAC Name |
N-(2-methyl-1-phenylbenzimidazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N4O3S/c1-14-24-19-13-16(7-9-20(19)26(14)17-5-3-2-4-6-17)25-23(28)22-12-15-11-18(27(29)30)8-10-21(15)31-22/h2-13H,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRTLWPPVDVBXAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2)NC(=O)C4=CC5=C(S4)C=CC(=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-1-phenylbenzimidazol-5-yl)-5-nitro-1-benzothiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.